Cas no 145194-49-6 (3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI))
145194-49-6 structure
Product Name:3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI)
CAS No:145194-49-6
MF:C21H27N2O8P
MW:466.421447038651
CID:177781
PubChem ID:3072941
Update Time:2025-04-19
3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI)
- 2-hydroxyethyl 5-(5,5-dimethyl-2-oxo-1,3,2λ<sup>5</sup>-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
- 3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-
- 145194-49-6
- 2-Hydroxyethyl 5-(5,5-dimethyl-2-oxo-1,3,2lambda~5~-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
- DTXSID70932526
- 3-Pyridinecarboxylic acid, 1,4-dihydro-2,6-dimethyl-5-(5,5-dimethyl-1,3,2-dioxaphosphorinan-2-yl)-4-(3-nitrophenyl)-, 2-hydroxyethyl ester, P-oxide
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- Inchi: 1S/C21H27N2O8P/c1-13-17(20(25)29-9-8-24)18(15-6-5-7-16(10-15)23(26)27)19(14(2)22-13)32(28)30-11-21(3,4)12-31-32/h5-7,10,18,22,24H,8-9,11-12H2,1-4H3
- InChI Key: JXJPWXHQYJJLNA-UHFFFAOYSA-N
- SMILES: P1(C2=C(C)NC(C)=C(C(=O)OCCO)C2C2C=CC=C(C=2)[N+](=O)[O-])(=O)OCC(C)(C)CO1
Computed Properties
- Exact Mass: 466.15061
- Monoisotopic Mass: 466.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 862
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 608.2°Cat760mmHg
- Flash Point: 321.6°C
- Refractive Index: 1.584
- PSA: 137.23
- LogP: 4.44070
3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
145194-49-6 (3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI)) Related Products
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